Cas no 1437454-13-1 (3-Chloro-7-[1,2,3]triazol-1-yl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide)

• Product Name: 3-Chloro-7-[1,2,3]triazol-1-yl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide
• CAS No: 1437454-13-1
• MF: C₉H₆ClN₅O₂S
• MW: 283.694238185883
• CID: 5189905
• Update Time: 2025-11-01

3-Chloro-7-[1,2,3]triazol-1-yl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-7-[1,2,3]triazol-1-yl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide

• Inchi： 1S/C9H6ClN5O2S/c10-9-12-7-2-1-6(15-4-3-11-14-15)5-8(7)18(16,17)13-9/h1-5H,(H,12,13)
• InChI Key： KUSVRXANUGQPIY-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC(N3C=CN=N3)=CC=C2N=C(Cl)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 3-Chloro-7-[1,2,3]triazol-1-yl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide

Comprehensive Analysis of 3-Chloro-7-[1,2,3]triazol-1-yl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide (CAS No. 1437454-13-1)

The compound 3-Chloro-7-[1,2,3]triazol-1-yl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide (CAS No. 1437454-13-1) is a heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while addressing common queries and trends in scientific research.

Structurally, 3-Chloro-7-[1,2,3]triazol-1-yl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide combines a benzothiadiazine core with a triazole moiety, making it a hybrid scaffold of interest. The presence of the sulfone group (1,1-dioxide) and the chloro substituent at the 3-position enhances its reactivity and potential for derivatization. Researchers often explore such hybrid structures for their bioisosteric properties, which are crucial in drug design to improve pharmacokinetics or reduce toxicity.

One of the trending topics in organic chemistry is the use of click chemistry for synthesizing triazole-containing compounds. The [1,2,3]triazol-1-yl group in this molecule is typically introduced via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark of click chemistry. This method is favored for its high yield, mild reaction conditions, and compatibility with diverse functional groups. Recent studies highlight the role of such triazole hybrids in targeted drug delivery and bioconjugation, aligning with the growing demand for precision medicine.

In pharmaceutical research, benzothiadiazine derivatives are known for their diverse biological activities, including antimicrobial, antidiabetic, and CNS-modulating effects. The incorporation of a triazole ring, as seen in 3-Chloro-7-[1,2,3]triazol-1-yl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide, may further expand its therapeutic potential. For instance, triazole-linked benzothiadiazines are being investigated as kinase inhibitors or GPCR modulators, addressing unmet needs in oncology and neurology.

From a materials science perspective, the π-conjugated system of this compound makes it a candidate for organic electronics, such as OLEDs or photovoltaic devices. The sulfone group can enhance electron affinity, while the triazole ring may improve solubility and film-forming properties. These attributes are critical for developing next-generation flexible displays or energy storage materials, topics highly searched in nanotechnology forums.

Environmental and green chemistry considerations are also relevant. Researchers are optimizing synthetic routes for 3-Chloro-7-[1,2,3]triazol-1-yl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide to minimize waste and use sustainable catalysts. Questions like "How to improve atom economy in triazole synthesis?" or "Solvent-free approaches for benzothiadiazine derivatives" reflect the community's focus on eco-friendly methodologies.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography. The chloro and triazole groups produce distinct signals in ¹H and ¹³C NMR, aiding in structural confirmation. Crystallographic studies reveal how the 1,1-dioxide moiety influences molecular packing, a detail important for solid-state applications.

In summary, 3-Chloro-7-[1,2,3]triazol-1-yl-2H-benzo[1,2,4]thiadiazine 1,1-dioxide (CAS No. 1437454-13-1) exemplifies the synergy between heterocyclic chemistry and interdisciplinary innovation. Its versatility spans drug discovery, materials engineering, and sustainable synthesis—answering today's demand for multifunctional molecules. As research progresses, this compound may unlock new answers to challenges in personalized medicine and renewable energy technologies.